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Compound of Interest

Compound Name: Glyceraldehyde

CAS No.: 367-47-5

Cat. No.: B3424754

Get Quote

Topic: Glyceraldehyde Proper Disposal Procedures Role: Senior Application Scientist

Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary & Chemical Profile
As researchers, we often dismiss Glyceraldehyde (CAS: 367-47-5 for D-isomer, 56-82-6 for

DL-mixture) as a benign "simple sugar." This complacency is a regulatory and safety trap.[1]

While it lacks the acute toxicity of heavy metals, Glyceraldehyde is a reducing sugar with high

Biological Oxygen Demand (BOD) and specific reactivity profiles that dictate its disposal.[1]

Effective waste management for Glyceraldehyde requires treating it not merely as a

carbohydrate, but as a chemical intermediate that can disrupt wastewater treatment biological

systems and react violently with strong oxidizers.[1]
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Parameter Data Operational Implication

Chemical Name
Glyceraldehyde (2,3-

Dihydroxypropanal)
Labeling requirement

Physical State
Solid (crystalline) or Viscous

Liquid (dimer)

Determines waste stream

(Solid vs. Liquid)

Solubility Highly soluble in water, ethanol
Mobile in spills; requires

containment

Reactivity Reducing Agent
INCOMPATIBLE with strong

oxidizers (e.g., Nitric Acid)

RCRA Status Non-listed (Not P or U listed)
Classified as General Organic

Waste

Hazards Skin/Eye Irritant (H315, H319)
Standard PPE (Nitrile gloves,

Goggles) required

The Core Directive: Why Segregation Matters
The "Sugar Water" Fallacy: Do not pour Glyceraldehyde stock solutions down the drain.[1]

While chemically biodegradable, introducing high-concentration carbohydrates into sewage

systems creates a massive spike in Biological Oxygen Demand (BOD). This sudden load can

asphyxiate aerobic bacteria in municipal treatment plants, leading to regulatory fines for your

facility [1].

The Thermodynamic Hazard: Glyceraldehyde contains an aldehyde group that is easily

oxidized.[1]

Risk: If mixed with strong oxidizers (Nitric Acid, Perchlorates, Permanganates) in a waste

container, it acts as a fuel. The reaction is exothermic and can lead to rapid pressurization or

ignition [2].[1]

Polymerization: In the presence of strong alkalis (NaOH) or mineral acids, Glyceraldehyde
can undergo uncontrolled polymerization (aldol condensation), generating heat and forming

intractable tars that ruin waste containers [3].
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Waste Stream Decision Logic (Visualization)
The following decision tree illustrates the correct segregation logic to prevent cross-

contamination and ensure regulatory compliance.
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Caption: Figure 1. Segregation logic for Glyceraldehyde. Note the strict separation based on

solvent carrier and physical state to facilitate incineration.
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Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Crystalline/Powder)
Use this for expired shelf stocks or spill cleanup residues.[1]

PPE Verification: Wear nitrile gloves, safety goggles, and a lab coat. Glyceraldehyde dust is

a respiratory irritant; use a fume hood if handling large open quantities.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

plastic waste bag (if double-bagging).[1]

Labeling: Affix a hazardous waste label.

Constituents: "Glyceraldehyde, Solid."[1]

Hazard Checkbox: "Irritant."[1]

Transfer: Transfer the solid directly into the container. Do not dissolve it in water to "make it

easier to pour"—this increases waste volume and disposal costs.[1]

Storage: Store in the "Organic Solids" satellite accumulation area. Keep away from the

"Oxidizers" cabinet.

Protocol B: Liquid Waste Disposal (Aqueous or Solvent)
Use this for reaction mixtures or stock solutions.[1]

Segregation Check:

Is it halogenated? (Did you use Chloroform/DCM?) -> If YES, go to Halogenated Waste.

Is it acidic/basic? -> Neutralize to pH 6–8 before consolidation if the waste stream requires

it, but generally, dispose of as organic waste.

Container Selection: Use a standard solvent waste carboy (HDPE or Glass).[1]

Compatibility Test (The "Bucket Chemistry" Rule):
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Before adding to a central carboy, ensure the carboy does not contain Nitric Acid or

Perchloric Acid.

Transfer: Funnel the liquid into the carboy.

Labeling:

Constituents: "Glyceraldehyde [X]%, Water/Ethanol [Y]%."

Hazard: "Flammable" (if in alcohol) or "Irritant."[1]

Emergency Procedures: Spills
Glyceraldehyde is sticky and viscous (especially as a dimer) or powdery.[1] Spills are not life-

threatening but are slip hazards and contamination risks.[1]

Isolate: Mark the area.[1]

Solid Spill:

Do not dry sweep vigorously (dust hazard).[1]

Cover with wet paper towels to dampen, then scoop into a waste bag.[1]

Liquid Spill:

Absorb with vermiculite or standard spill pads.[1]

Do not use paper towels for large concentrated spills if strong oxidizers are nearby, as the

drying cellulose+sugar mixture becomes flammable.

Final Clean: Wash the surface with warm water and soap (Glyceraldehyde is highly water-

soluble).[1]

References
United States Environmental Protection Agency (EPA).Guidance Manual for Control of Slug

Loadings to POTWs.[1][2] (Discusses high BOD loads from industrial users). [Link]
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National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] (Chapter 6:

Management of Waste). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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